Cas no 2680529-23-9 (1-(phenylamino)cyclohexylmethanol hydrochloride)

• Product Name: 1-(phenylamino)cyclohexylmethanol hydrochloride
• CAS No: 2680529-23-9
• MF: C₁₃H₂₀ClNO
• MW: 241.757002830505
• MDL: MFCD34183470
• CID: 5652405
• PubChem ID: 165911842
• Update Time: 2025-05-23

1-(phenylamino)cyclohexylmethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2680529-23-9
• [1-(phenylamino)cyclohexyl]methanol hydrochloride
• Z5062615595
• EN300-28265809
• 1-(phenylamino)cyclohexylmethanol hydrochloride

• MDL： MFCD34183470
• Inchi： 1S/C13H19NO.ClH/c15-11-13(9-5-2-6-10-13)14-12-7-3-1-4-8-12;/h1,3-4,7-8,14-15H,2,5-6,9-11H2;1H
• InChI Key： LLAUDKZDZLQYPX-UHFFFAOYSA-N
• SMILES： Cl.OCC1(CCCCC1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 241.1233420g/mol
• Monoisotopic Mass: 241.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(phenylamino)cyclohexylmethanol hydrochloride

Introduction to 1-(phenylamino)cyclohexylmethanol hydrochloride (CAS No. 2680529-23-9)

1-(phenylamino)cyclohexylmethanol hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2680529-23-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The structural framework of 1-(phenylamino)cyclohexylmethanol hydrochloride consists of a cyclohexyl backbone substituted with a phenylamino group and a hydroxymethyl moiety, all further salted with hydrochloride to enhance solubility and bioavailability. This unique configuration imparts distinct physicochemical properties that make it an attractive candidate for further exploration in drug discovery programs.

In recent years, there has been growing interest in the development of molecules that can modulate central nervous system (CNS) functions. The presence of both the phenylamino and cyclohexyl groups in 1-(phenylamino)cyclohexylmethanol hydrochloride suggests potential interactions with various neurotransmitter receptors, which could be exploited for therapeutic purposes. Specifically, the phenyl ring may engage with aromatic hydrocarbon receptors or serotonergic pathways, while the cyclohexyl group could influence GABAergic or dopaminergic systems.

Recent studies have highlighted the importance of structural diversity in the search for novel pharmacological entities. The scaffold of 1-(phenylamino)cyclohexylmethanol hydrochloride aligns well with this principle, offering a balance between lipophilicity and polarizability that is often conducive to good oral bioavailability and target engagement. Computational modeling studies have suggested that this compound may interact with proteins involved in neurodegenerative diseases, making it a potential lead for further investigation.

The hydrochloride salt form of 1-(phenylamino)cyclohexylmethanol hydrochloride enhances its pharmacokinetic profile by improving solubility in aqueous media. This property is particularly advantageous for formulation development, as it allows for more flexible dosing regimens and improved patient compliance. Additionally, the salt form may contribute to better tissue penetration, which is critical for achieving therapeutic efficacy in vivo.

One of the most compelling aspects of 1-(phenylamino)cyclohexylmethanol hydrochloride is its potential as a prodrug or precursor molecule. The hydroxymethyl group can be further functionalized through various chemical transformations to yield derivatives with enhanced biological activity or selectivity. This modular approach allows medicinal chemists to fine-tune the properties of the compound based on specific pharmacological requirements.

Current research efforts are focused on evaluating the pharmacological profile of 1-(phenylamino)cyclohexylmethanol hydrochloride in preclinical models. Initial studies have shown encouraging results in terms of receptor binding affinity and behavioral responses, suggesting that this compound may have therapeutic potential in conditions such as anxiety disorders, depression, or neurodegenerative diseases. Further investigations are underway to elucidate its mechanism of action and to identify any potential adverse effects.

The synthesis of 1-(phenylamino)cyclohexylmethanol hydrochloride presents an interesting challenge due to the complexity of its structure. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that subsequent biological evaluations are conducted on material of pharmaceutical grade quality. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in constructing the desired molecular framework.

The development of novel drug candidates like 1-(phenylamino)cyclohexylmethanol hydrochloride relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. By integrating structural biology insights with high-throughput screening technologies, researchers can accelerate the discovery process and identify promising leads more efficiently. The compound’s unique structural features make it an ideal candidate for structure-activity relationship (SAR) studies, which are essential for optimizing its pharmacological properties.

In conclusion,1-(phenylamino)cyclohexylmethanol hydrochloride represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its distinctive structure, combined with favorable physicochemical properties, positions it as a valuable asset in ongoing drug discovery initiatives. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play an important role in the development of next-generation therapeutics.